Cas no 1173657-12-9 (4-[1-(Phenylsulfonyl)-4-phenyl-1H-pyrrolo[2,3-b]pyridine-2-yl]-3-butyne-1-ol)

4-[1-(Phenylsulfonyl)-4-phenyl-1H-pyrrolo[2,3-b]pyridine-2-yl]-3-butyne-1-ol structure
1173657-12-9 structure
Product Name:4-[1-(Phenylsulfonyl)-4-phenyl-1H-pyrrolo[2,3-b]pyridine-2-yl]-3-butyne-1-ol
CAS No:1173657-12-9
MF:C23H18N2O3S
MW:402.465624332428
CID:833599
Update Time:2023-08-03

4-[1-(Phenylsulfonyl)-4-phenyl-1H-pyrrolo[2,3-b]pyridine-2-yl]-3-butyne-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-ol, 4-[4-phenyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-
    • 4-[1-(benzenesulfonyl)-4-phenylpyrrolo[2,3-b]pyridin-2-yl]but-3-yn-1-ol
    • 3-Butyn-1-ol,4-[4-phenyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-
    • 4-[1-(Phenylsulfonyl)-4-phenyl-1H-pyrrolo[2,3-b]pyridine-2-yl]-3-butyne-1-ol
    • Inchi: 1S/C23H18N2O3S/c26-16-8-7-11-19-17-22-21(18-9-3-1-4-10-18)14-15-24-23(22)25(19)29(27,28)20-12-5-2-6-13-20/h1-6,9-10,12-15,17,26H,8,16H2
    • InChI Key: NXCITCZITFCJTC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C(C#CCCO)=CC2=C(C=CN=C12)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 707
  • Topological Polar Surface Area: 80.6
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